Cas no 2219419-54-0 (3-(dimethylamino)methylpentanoic acid hydrochloride)
3-(dimethylamino)methylpentanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-(dimethylamino)methylpentanoic acid hydrochloride
- 3-((Dimethylamino)methyl)pentanoic acid hydrochloride
- 3-[(dimethylamino)methyl]pentanoic acid;hydrochloride
- 3-[(dimethylamino)methyl]pentanoic acid hydrochloride
- EN300-1705795
- 2219419-54-0
-
- Inchi: 1S/C8H17NO2.ClH/c1-4-7(5-8(10)11)6-9(2)3;/h7H,4-6H2,1-3H3,(H,10,11);1H
- InChI Key: ITGFBQACAPTLHV-UHFFFAOYSA-N
- SMILES: Cl.OC(CC(CC)CN(C)C)=O
Computed Properties
- Exact Mass: 195.1026065g/mol
- Monoisotopic Mass: 195.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 123
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
3-(dimethylamino)methylpentanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1705795-0.05g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 0.05g |
$218.0 | 2023-09-20 | |
| Enamine | EN300-1705795-0.1g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 0.1g |
$326.0 | 2023-09-20 | |
| Enamine | EN300-1705795-0.25g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 0.25g |
$466.0 | 2023-09-20 | |
| Enamine | EN300-1705795-0.5g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 0.5g |
$735.0 | 2023-09-20 | |
| Enamine | EN300-1705795-1.0g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 1g |
$943.0 | 2023-06-04 | |
| Enamine | EN300-1705795-2.5g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 2.5g |
$1848.0 | 2023-09-20 | |
| Enamine | EN300-1705795-5.0g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 5g |
$2732.0 | 2023-06-04 | |
| Enamine | EN300-1705795-10.0g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 10g |
$4052.0 | 2023-06-04 | |
| Enamine | EN300-1705795-1g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 1g |
$943.0 | 2023-09-20 | |
| Enamine | EN300-1705795-5g |
3-[(dimethylamino)methyl]pentanoic acid hydrochloride |
2219419-54-0 | 95% | 5g |
$2732.0 | 2023-09-20 |
3-(dimethylamino)methylpentanoic acid hydrochloride Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-(dimethylamino)methylpentanoic acid hydrochloride
3-(Dimethylamino)methylpentanoic Acid Hydrochloride: A Comprehensive Overview
3-(Dimethylamino)methylpentanoic acid hydrochloride (CAS No. 2219419-54-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.
The chemical formula of 3-(dimethylamino)methylpentanoic acid hydrochloride is C10H20N2O2·HCl, and it has a molecular weight of approximately 216.73 g/mol. The compound is a white crystalline solid that is soluble in water and polar organic solvents. Its structure features a pentanoic acid backbone with a dimethylamino group attached to the methyl group, making it an interesting candidate for various biochemical and pharmacological studies.
In recent years, the study of 3-(dimethylamino)methylpentanoic acid hydrochloride has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.
A notable study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory effects of 3-(dimethylamino)methylpentanoic acid hydrochloride. The researchers found that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 3-(dimethylamino)methylpentanoic acid hydrochloride could be a valuable candidate for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 3-(dimethylamino)methylpentanoic acid hydrochloride has also shown potential as an analgesic agent. A study conducted by the Department of Pharmacology at the University of California (2022) demonstrated that the compound effectively alleviated pain in animal models of neuropathic pain. The mechanism of action was attributed to its ability to inhibit the activation of nociceptive neurons and reduce the release of pain-inducing neurotransmitters.
In addition to its therapeutic applications, 3-(dimethylamino)methylpentanoic acid hydrochloride has been explored for its neuroprotective effects. Research published in the Biochemical Pharmacology journal (2023) revealed that the compound protected neuronal cells from oxidative stress-induced damage by enhancing antioxidant defenses and inhibiting apoptosis. These findings suggest that 3-(dimethylamino)methylpentanoic acid hydrochloride could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The synthesis of 3-(dimethylamino)methylpentanoic acid hydrochloride involves several steps, including the formation of the pentanoic acid backbone, introduction of the dimethylamino group, and final conversion to the hydrochloride salt. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common method involves the reaction of 5-bromopentanoic acid with dimethylamine followed by treatment with hydrogen chloride gas to form the hydrochloride salt.
The safety profile of 3-(dimethylamino)methylpentanoic acid hydrochloride is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
In conclusion, 3-(dimethylamino)methylpentanoic acid hydrochloride (CAS No. 2219419-54-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in medicinal chemistry and pharmaceutical science.
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